Cas no 2845-62-7 (Benzenesulfonyl isocyanate)

Benzenesulfonyl isocyanate is a reactive organic compound commonly used as a sulfonylating agent in chemical synthesis. Its key advantages include high reactivity with nucleophiles, enabling efficient introduction of the benzenesulfonyl group into target molecules. The compound is particularly valuable in the preparation of sulfonamides, sulfonylureas, and other derivatives with applications in pharmaceuticals and agrochemicals. Its stability under controlled conditions allows for precise handling in synthetic workflows. The electrophilic nature of the isocyanate group facilitates selective reactions with amines, alcohols, and other functional groups, making it a versatile intermediate in organic and medicinal chemistry. Proper storage under anhydrous conditions is essential to maintain its reactivity.
Benzenesulfonyl isocyanate structure
Benzenesulfonyl isocyanate structure
Product Name:Benzenesulfonyl isocyanate
CAS No:2845-62-7
MF:C7H5NO3S
MW:183.184500455856
MDL:MFCD00007546
CID:84500
PubChem ID:87564556
Update Time:2025-06-07

Benzenesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Phenylsulfonyl isocyanate
    • Benzenesulfonyl isocyanate
    • N-(oxomethylidene)benzenesulfonamide
    • benzenesulphonyl isocyanate
    • Benzolsulfonylisocyanat
    • Phenylsulphonyl isocyanate
    • Isocyanic acid, anhydride with benzenesulfonic acid
    • Benzenesulfonylisocyanate
    • phenylsulfonylisocyanate
    • UJYAZVSPFMJCLW-UHFFFAOYSA-N
    • benzenesulphonylisocyanate
    • phenyl sulfonyl isocyanate
    • Benzene sulfonyl isocyanate
    • Phenyl sulphonyl isocyanate
    • benzene sulphonyl isocyanate
    • Benzenesulfonyl isocyanate, 95%
    • TRA0069968
    • VZ31278
    • InChI=1/C7H5NO3S/c9-6-8-12(10,11)7-4-2-1-3-5-7/h1-5
    • DTXSID50182648
    • SCHEMBL7211
    • BP-10716
    • W-200279
    • D88837
    • GEO-00252
    • MFCD00007546
    • AS-81508
    • 2845-62-7
    • EINECS 220-640-6
    • FT-0622654
    • NS00028487
    • AKOS005206912
    • METHYL5-NITROSALICYLATE
    • DB-047395
    • MDL： MFCD00007546
    • Inchi： 1S/C7H5NO3S/c9-6-8-12(10,11)7-4-2-1-3-5-7/h1-5H
    • InChI Key： UJYAZVSPFMJCLW-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(N=C=O)(=O)=O
    • BRN： 743441

Computed Properties

  • Exact Mass: 182.99900
  • Monoisotopic Mass: 182.999014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72

Experimental Properties

  • Color/Form: Not available
  • Density: 1.369 g/mL at 25 °C(lit.)
  • Boiling Point: 139°C/14mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.536(lit.)
  • PSA: 71.95000
  • LogP: 1.79190
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

Benzenesulfonyl isocyanate Security Information

  • Symbol: GHS07 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H315,H317,H319,H332,H334
  • Warning Statement： P261,P280,P305+P351+P338,P342+P311
  • Hazardous Material transportation number：UN 2922 8/PG 1
  • WGK Germany：3
  • Hazard Category Code： 20/22-36/38-42
  • Safety Instruction： S23-S26-S36
  • FLUKA BRAND F CODES：10-19-21
  • Hazardous Material Identification： Xn
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R20/22
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：0-10°C

Benzenesulfonyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzenesulfonyl isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
024211-5g
Benzenesulfonyl isocyanate
 2845-62-7 >98.0%(T)
5g
 ￡71.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B113719-25g
Benzenesulfonyl isocyanate
 2845-62-7 95%
25g
 ¥1823.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B113719-5g
Benzenesulfonyl isocyanate
 2845-62-7 95%
5g
 ¥475.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B113719-1g
Benzenesulfonyl isocyanate
 2845-62-7 95%
1g
 ¥220.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B113719-100g
Benzenesulfonyl isocyanate
 2845-62-7 95%
100g
 ¥5833.90 2023-09-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R011351-1g
Benzenesulfonyl isocyanate
 2845-62-7 95%
1g
 ￥156 2024-05-24
TRC
B535540-50mg
Benzenesulfonyl Isocyanate
 2845-62-7
50mg
 $ 50.00 2022-06-07
TRC
B535540-100mg
Benzenesulfonyl Isocyanate
 2845-62-7
100mg
 $ 65.00 2022-06-07
TRC
B535540-500mg
Benzenesulfonyl Isocyanate
 2845-62-7
500mg
 $ 95.00 2022-06-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
232297-10G
Benzenesulfonyl isocyanate
 2845-62-7
10g
 ¥2229.57 2023-12-09

Benzenesulfonyl isocyanate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2845-62-7)异氰酸苯磺酰酯
Order Number:LE2621029
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

Benzenesulfonyl isocyanate Related Literature

Related Categories

2845-62-7 (Benzenesulfonyl isocyanate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2845-62-7)异氰酸苯磺酰酯
LE2621029
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email